Cas no 1694627-09-2 (1-(2-bromo-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(2-bromo-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid
• CAS No: 1694627-09-2
• MF: C₇H₆BrNO₂S
• MW: 248.097039699554
• CID: 6033442
• PubChem ID: 83680347
• Update Time: 2025-07-21

1-(2-bromo-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid
• Cyclopropanecarboxylic acid, 1-(2-bromo-4-thiazolyl)-
• SCHEMBL22490785
• EN300-1928278
• 1-(2-Bromothiazol-4-yl)cyclopropane-1-carboxylic acid
• 1694627-09-2

• Inchi： 1S/C7H6BrNO2S/c8-6-9-4(3-12-6)7(1-2-7)5(10)11/h3H,1-2H2,(H,10,11)
• InChI Key： SQRTZWZVQBEZPQ-UHFFFAOYSA-N
• SMILES： C1(C2=CSC(Br)=N2)(C(O)=O)CC1

Computed Properties

• Exact Mass: 246.93026g/mol
• Monoisotopic Mass: 246.93026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.953±0.06 g/cm3(Predicted)
• Boiling Point: 392.7±25.0 °C(Predicted)
• pka: 3.76±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 1-(2-bromo-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid

Comprehensive Overview of 1-(2-bromo-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid (CAS No. 1694627-09-2)

1-(2-bromo-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid (CAS No. 1694627-09-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique cyclopropane-carboxylic acid moiety coupled with a brominated thiazole ring, making it a versatile intermediate for synthesizing bioactive molecules. Its structural complexity and functional groups enable applications in drug discovery, particularly in the development of small-molecule inhibitors and heterocyclic derivatives.

The growing interest in thiazole-based compounds stems from their broad-spectrum biological activities, including antimicrobial and anti-inflammatory properties. Researchers are actively exploring 1-(2-bromo-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid as a precursor for designing novel crop protection agents and pharmaceutical intermediates. Its bromo-thiazole component is particularly valuable for cross-coupling reactions, a hot topic in modern synthetic chemistry due to the rise of Pd-catalyzed transformations and C-H functionalization techniques.

In the context of green chemistry, this compound aligns with the demand for sustainable synthetic routes. Recent studies highlight its potential in metal-free catalysis and biocompatible reaction systems, addressing environmental concerns raised by regulatory bodies. The cyclopropane ring in its structure also attracts attention for conformational restriction strategies in medicinal chemistry, a technique widely discussed in drug design forums and AI-driven molecular modeling platforms.

From a commercial perspective, CAS No. 1694627-09-2 is frequently searched in connection with custom synthesis services and high-purity chemical suppliers. The compound's patent landscape reveals applications in kinase inhibitor development, a trending area in oncology research. Analytical challenges such as HPLC purification and structural characterization of this compound are commonly discussed in technical literature, reflecting its complex physicochemical properties.

The structure-activity relationship (SAR) studies involving this molecule demonstrate how subtle modifications to its carboxylic acid group or thiazole halogenation can dramatically alter biological potency. This aligns with current industry focus on fragment-based drug discovery and privileged scaffolds. Furthermore, its X-ray crystallography data provides valuable insights for computational chemists working on molecular docking simulations.

Quality control aspects of 1-(2-bromo-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid are critical for regulatory compliance, with emphasis on residual solvent analysis and genotoxic impurity control – key topics in ICH guidelines. The compound's stability under various storage conditions and pH-dependent solubility profiles are frequently investigated parameters for formulation scientists.

Emerging applications in material science have been reported, where the compound serves as a building block for functionalized polymers with potential in organic electronics. This multidisciplinary relevance makes CAS 1694627-09-2 a subject of interest across academic and industrial research domains, particularly in the context of structure-property relationship studies.

Recent patent filings indicate growing utilization of this compound in proteolysis targeting chimera (PROTAC) development, a revolutionary approach in targeted protein degradation therapeutics. The bromo-thiazole moiety's role as a covalent warhead in enzyme inhibition strategies is another active research area, frequently appearing in medicinal chemistry publications.

For synthetic chemists, the compound presents interesting challenges in stereoselective synthesis and protecting group strategies, topics that dominate discussions in organic synthesis communities. Its scalability under continuous flow conditions has been examined as part of the pharmaceutical industry's shift toward process intensification methodologies.

In analytical chemistry, advanced techniques like LC-MS/MS and NMR spectroscopy are employed to characterize this compound, with particular focus on its degradation pathways and isomeric purity. These aspects are crucial for meeting stringent quality by design (QbD) requirements in modern pharmaceutical manufacturing.